- Process Development and Multikilogram-Scale Synthesis of a TRPV1 Antagonist, Organic Process Research & Development, 2013, 17(12), 1561-1567
Cas no 89282-12-2 (3-Nitropyridine-2,4-diol)
3-Nitropyridine-2,4-diol structure
Product Name:3-Nitropyridine-2,4-diol
CAS No:89282-12-2
MF:C5H4N2O4
MW:156.096261024475
MDL:MFCD01075671
CID:61243
PubChem ID:125307681
Update Time:2024-10-26
3-Nitropyridine-2,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dihydroxy-3-nitropyridine
- 4-Hydroxy-3-nitro-2-pyridone
- 4-hydroxy-3-nitro-1H-pyridin-2-one
- 3-Nitropyridine-2,4-diol
- 4-Hydroxy-3-nitro-2(1H)-pyridinone
- 3-Nitro-2,4-pyridinediol
- 4,6-Dihydroxy-5-nitropyridine
- [ "" ]
- 2,4-Pyridinediol, 3-nitro- (7CI)
- 4-Hydroxy-3-nitro-2(1H)-pyridinone (ACI)
- 2-Hydroxy-3-nitro-1,4-dihydropyridin-4-one
- D4002
- A843111
- FT-0610117
- DTXSID20715629
- CL0010
- 2,4-dihydroxy-3-nitro-pyridine
- 89282-12-2
- AC-2043
- 3-Nitro-pyridine-2,4-diol
- BKYGVGWYPFVKTK-UHFFFAOYSA-N
- CS-M0826
- 2.4-dihydroxy-3-nitropyridine
- 4-hydroxy-3-nitropyridine-2(1h)-on
- 2-hydroxy-3-nitro-1H-pyridin-4-one;2,4-Dihydroxy-3-nitropyridine
- SCHEMBL563719
- 4-Hydroxy-3-nitropyridin-2(1H)-one
- 2(1H)-Pyridinone, 4-hydroxy-3-nitro-
- AKOS005257339
- BCP11540
- Methyl2-mercapto-6-trifluoromethyl-3-pyridinecarboxylate
- GS-6916
- EN300-197091
- MFCD01075671
- J-400176
- SB39672
- AM20070086
- AE-842/32231011
- SY002585
- AKOS022715814
- STL554942
- BBL101146
- 2-hydroxy-3-nitro-1H-pyridin-4-one
-
- MDL: MFCD01075671
- Inchi: 1S/C5H4N2O4/c8-3-1-2-6-5(9)4(3)7(10)11/h1-2H,(H2,6,8,9)
- InChI Key: BKYGVGWYPFVKTK-UHFFFAOYSA-N
- SMILES: OC1C=CNC(C=1[N+](=O)[O-])=O
- BRN: 149558
Computed Properties
- Exact Mass: 156.01700
- Monoisotopic Mass: 156.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 13
- XLogP3: 0.2
- Topological Polar Surface Area: 95.2A^2
Experimental Properties
- Color/Form: Powder
- Density: 1.65
- Melting Point: 264°C(lit.)
- Boiling Point: 259.3 ºC at 760 mmHg
- Flash Point: 110.6℃
- PSA: 99.17000
- LogP: 0.92420
- Solubility: Soluble in water
3-Nitropyridine-2,4-diol Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:3335
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Store at room temperature
3-Nitropyridine-2,4-diol Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Nitropyridine-2,4-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM116562-100g |
2,4-Dihydroxy-3-nitropyridine |
89282-12-2 | 98% | 100g |
$102 | 2021-08-06 | |
| Chemenu | CM116562-500g |
2,4-Dihydroxy-3-nitropyridine |
89282-12-2 | 98% | 500g |
$271 | 2021-08-06 | |
| Chemenu | CM116562-1000g |
2,4-Dihydroxy-3-nitropyridine |
89282-12-2 | 98% | 1000g |
$421 | 2021-08-06 | |
| Fluorochem | 068468-5g |
3-Nitropyridine-2,4-diol |
89282-12-2 | 97% | 5g |
£10.00 | 2022-03-01 | |
| Fluorochem | 068468-10g |
3-Nitropyridine-2,4-diol |
89282-12-2 | 97% | 10g |
£16.00 | 2022-03-01 | |
| Fluorochem | 068468-25g |
3-Nitropyridine-2,4-diol |
89282-12-2 | 97% | 25g |
£31.00 | 2022-03-01 | |
| Fluorochem | 068468-100g |
3-Nitropyridine-2,4-diol |
89282-12-2 | 97% | 100g |
£84.00 | 2022-03-01 | |
| AstaTech | CL0010-50/G |
2,4-DIHYDROXY-3-NITROPYRIDINE |
89282-12-2 | 97% | 50g |
$83 | 2023-09-15 | |
| AstaTech | CL0010-250/G |
2,4-DIHYDROXY-3-NITROPYRIDINE |
89282-12-2 | 97% | 250g |
$219 | 2023-09-15 | |
| AstaTech | CL0010-1/KG |
2,4-DIHYDROXY-3-NITROPYRIDINE |
89282-12-2 | 97% | 1/KG |
$POA | 2022-05-31 |
3-Nitropyridine-2,4-diol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuric acid ; 0 °C → 20 °C; 35 min, 20 °C
1.2 Reagents: Fuming nitric acid ; 4.5 h, < 5 °C
1.2 Reagents: Fuming nitric acid ; 4.5 h, < 5 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Nitric acid Solvents: Water ; 10 min, 80 °C
Reference
- Synthesis and structure-activity relationships of pyrido[3,2-b]pyrazin-3(4H)-ones and pteridin-7(8H)-ones as corticotropin-releasing factor-1 receptor antagonists, Bioorganic & Medicinal Chemistry Letters, 2012, 22(15), 4986-4989
Production Method 3
Reaction Conditions
1.1 Reagents: Sulfuric acid , Nitric acid
1.2 Solvents: Water
1.2 Solvents: Water
Reference
- Structure-Activity Relationships of a Series of Pyrrolo[3,2-d]pyrimidine Derivatives and Related Compounds as Neuropeptide Y5 Receptor Antagonists, Journal of Medicinal Chemistry, 2000, 43(22), 4288-4312
Production Method 4
Reaction Conditions
1.1 Reagents: Sulfuric acid , Nitric acid ; 0 °C
Reference
- Regioselective coupling reactions of 2,4-diaminopyridine derivatives with aryl halides: the synthesis of elaborated pyridines, Tetrahedron, 2009, 65(44), 8950-8955
Production Method 5
Reaction Conditions
1.1 Reagents: Nitric acid
Reference
- Imidazo[4,5-b]pyridines as corticotropin releasing factor receptor ligands, Bioorganic & Medicinal Chemistry Letters, 2003, 13(1), 125-128
Production Method 6
Reaction Conditions
1.1 Reagents: Nitric acid
Reference
- 1-Deazaadenine (7-aminoimidazo[b]pyridine). I. Deazapurine derivatives, Recueil des Travaux Chimiques des Pays-Bas et de la Belgique, 1948, 67, 29-44
Production Method 7
Reaction Conditions
1.1 Reagents: Sulfuric acid , Nitric acid Solvents: Water ; 30 min, 0 °C; 0.5 h, 0 °C
1.2 Solvents: Water ; 1 h, 0 °C
1.2 Solvents: Water ; 1 h, 0 °C
Reference
- Scaffold morphing leading to evolution of 2,4-diaminoquinolines and aminopyrazolopyrimidines as inhibitors of the ATP synthesis pathway, MedChemComm, 2016, 7(5), 1022-1032
Production Method 8
Reaction Conditions
1.1 Reagents: Nitric acid
Reference
- Preparation of 2,4-dihydroxypyridine N-oxide, Prace Naukowe Akademii Ekonomicznej imienia Oskara Langego we Wroclawiu, 1985, 313, 115-19
3-Nitropyridine-2,4-diol Raw materials
3-Nitropyridine-2,4-diol Preparation Products
3-Nitropyridine-2,4-diol Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
89282-12-2 (3-Nitropyridine-2,4-diol) Related Products
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- 15990-90-6(2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-methyl-, hydrochloride (1:1))
- 18617-40-8(Pyridine,2-methoxy-3,5-dinitro-)
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